Cas no 64963-58-2 (Delphinidin-3.7.3'-triglucosid)

Delphinidin-3.7.3'-triglucosid structure
64963-58-2 structure
Product Name:Delphinidin-3.7.3'-triglucosid
CAS No:64963-58-2
MF:C33H41O22
MW:789.665452718735
CID:2011909
Update Time:2025-04-21

Delphinidin-3.7.3'-triglucosid Chemical and Physical Properties

Names and Identifiers

    • Delphinidin-3.7.3'-triglucosid
    • Inchi: 1S/C33H40O22/c34-6-17-21(40)24(43)27(46)31(53-17)49-10-3-12(37)11-5-16(52-33-29(48)26(45)23(42)19(8-36)55-33)30(50-14(11)4-10)9-1-13(38)20(39)15(2-9)51-32-28(47)25(44)22(41)18(7-35)54-32/h1-5,17-19,21-29,31-36,40-48H,6-8H2,(H2-,37,38,39)/p+1
    • InChI Key: VHSJCOIXEZIXCZ-UHFFFAOYSA-O
    • SMILES: OCC1C(O)C(O)C(O)C(OC2C=C3C(C=C(C(C4C=C(OC5C(O)C(O)C(O)C(CO)O5)C(O)=C(O)C=4)=[O+]3)OC3C(O)C(O)C(O)C(CO)O3)=C(O)C=2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 55
  • XLogP3: -3.341
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